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Compound of Interest

Compound Name: Amygdalin

Cat. No.: B1666031 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling amygdalin. Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification
Amygdalin, also known as Laetrile or Vitamin B-17, is a cyanogenic glycoside found in the pits

of various fruits, such as apricots and bitter almonds.[1][2] While its classification can vary

between suppliers, it is generally considered hazardous. The primary concern is its potential to

release hydrogen cyanide upon hydrolysis, which can occur under certain conditions.[3]

Most safety data sheets (SDS) classify amygdalin as harmful if swallowed (Acute Toxicity,

Category 4).[4][5][6] Ingestion can lead to symptoms of cyanide poisoning, which in mild cases

include difficulty breathing, weakness, and lightheadedness.[7] Severe toxicity can result in

seizures, cardiovascular collapse, and can be fatal.[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure during the handling of

amygdalin. The following table summarizes the recommended equipment based on standard

laboratory procedures.
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Scenario Required PPE
Specifications and Best

Practices

Routine Handling (e.g.,

weighing, preparing solutions)

• Eye/Face Protection• Hand

Protection• Body Protection

Eye/Face Protection: Wear

chemical safety goggles with

side shields conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[6]

[8]Hand Protection: Wear

chemical-resistant gloves (e.g.,

nitrile rubber) tested according

to EN 374.[4] Breakthrough

time and glove thickness

should be appropriate for the

duration of the task. Always

inspect gloves before

use.Body Protection: A

standard laboratory coat is

required.[9]

Operations with High

Dust/Aerosol Potential

• All PPE for Routine Handling•

Respiratory Protection

Respiratory Protection: Use an

approved and certified dust

respirator if user operations

generate dust or aerosols.[9]

Ensure proper fit and training

on respirator use. All such

work should be performed in a

chemical fume hood or with

local exhaust ventilation.[9][10]

Accidental Spill Cleanup
• All PPE for High Dust

Potential• Impervious Clothing

Impervious Clothing: Wear

impervious clothing to prevent

skin contact.[10] For large

spills, a full suit may be

necessary.[9]
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Engineering Controls:

Always handle amygdalin in a well-ventilated area.[10]

Use a chemical fume hood or other local exhaust ventilation when handling the solid powder

to minimize dust inhalation.[5][9]

Ensure that a safety shower and an eyewash station are readily accessible.[10]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing: Conduct weighing of solid amygdalin within a chemical fume hood or a ventilated

balance enclosure to control dust.

Solution Preparation: When dissolving amygdalin, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[5][6] Do not

eat, drink, or smoke in the laboratory area.[5]

Storage:

Store containers in a cool, dry, and well-ventilated place.[4][10]

Keep containers tightly sealed.[10]

Recommended storage temperatures vary by supplier, ranging from 2-8°C to -20°C.[4][10]

Always consult the supplier-specific SDS.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6][8]

Accidental Release and Disposal Plan
Spill Cleanup Procedure:
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Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE (see table above), cover the spill with an inert absorbent

material.

Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.

[6][8] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan:

All amygdalin waste, including contaminated materials, must be disposed of as hazardous

chemical waste.

Dispose of contents and containers in accordance with local, state, and federal regulations at

an approved waste disposal plant.[5][6]

Do not allow the product to enter drains or waterways.[10][11]

Quantitative Safety Data
The following table summarizes key quantitative safety data for amygdalin.

Parameter Value Reference

Acute Oral Toxicity (LD50) 405 mg/kg (Rat) [9][11]

Acute Oral Toxicity (LD50) 443 mg/kg (Mouse) [9]

Melting Point 223-226 °C [11]

Solubility in Water 50 g/L [11]

Recommended Storage Temp. 2–8 °C or -20°C [4][10]

Visual Workflow Guides
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The following diagrams illustrate key safety and decision-making processes for handling

amygdalin.

1. Preparation

2. Handling

3. Cleanup & Disposal

Start: Receive Amygdalin

Conduct Risk Assessment

Select Appropriate PPE

Prepare Work Area
(Fume Hood, Bench Cover)

Weigh Solid Amygdalin
(in ventilated enclosure)

Prepare Solution

Perform Experiment

Decontaminate Equipment
& Work Surfaces

Collect Waste
(Solid, Liquid, Contaminated PPE)

Dispose of Waste via
Approved Channels

End: Procedure Complete
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Caption: Workflow for the safe handling of amygdalin from receipt to disposal.

Caption: Decision tree for selecting appropriate PPE when handling amygdalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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